1-Boc-3-[(piperidin-1-ylethyl)-amino]-pyrrolidine

Specification

• CAS No.: 887579-07-9
• Molecular Formula: C16H31N3O2
• Molecular Weight: 297.44 g/mol
• IUPAC Name: tert-butyl 3-(2-piperidin-1-ylethylamino)pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C16H31N3O2/c1-16(2,3)21-15(20)19-11-7-14(13-19)17-8-12-18-9-5-4-6-10-18/h14,17H,4-13H2,1-3H3
• Standard InChI Key: MLNWEFINFSSSJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NCCN2CCCCC2

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound features a pyrrolidine ring (a five-membered saturated heterocycle) substituted at the 3-position with a Boc-protected amine group. This amine is further connected to a piperidine ring (a six-membered saturated heterocycle) through a two-carbon ethyl chain. The Boc group (tert-butoxycarbonyl) serves as a protective moiety for the amine, preventing undesired reactions during synthetic steps while enabling controlled deprotection for subsequent functionalization.

Key Physicochemical Parameters

Property	Value
Molecular Formula	C16H31N3O2
Molecular Weight	297.44 g/mol
Density	~1.12 g/cm³ (estimated)
Boiling Point	>400°C (analog-based)
Solubility	Soluble in polar organic solvents (e.g., methanol, DCM)

Discrepancies in reported molecular formulas (e.g., C16H32N4O2, 312.45 g/mol) may arise from hydration states or structural variations in commercial samples. The compound’s lipophilicity (LogP ≈ 2.5–3.0) and polar surface area (PSA ≈ 54 Ų) suggest moderate blood-brain barrier permeability, a critical attribute for CNS-targeted therapeutics.

Synthetic Pathways and Optimization

General Synthesis Strategy

The synthesis of 1-Boc-3-[(piperidin-1-ylethyl)-amino]-pyrrolidine typically involves three stages:

• Pyrrolidine Functionalization: Introduction of the ethylamino-piperidine side chain via nucleophilic substitution or reductive amination.

• Boc Protection: Reaction with di-tert-butyl dicarbonate (Boc2O) under basic conditions to protect the primary amine.

• Purification: Chromatographic isolation to achieve >95% purity, as confirmed by HPLC and NMR.

Catalytic Hydrogenation

A representative method from analogous compounds (e.g., (R)-1-Boc-3-aminopiperidine) employs palladium on carbon (Pd/C) under hydrogen atmosphere for deprotection or reduction steps. For instance, hydrogenolysis of a benzyloxycarbonyl (Cbz) group at 1 atm H2 in methanol yields the free amine intermediate, which is subsequently Boc-protected.

Applications in Medicinal Chemistry

Neurological Disorder Therapeutics

The compound’s dual heterocyclic system mimics natural alkaloids, enabling interactions with neurotransmitter receptors. Post-deprotection, the free amine engages in hydrogen bonding with serotonin (5-HT) and dopamine receptors, making it a precursor for antidepressants such as selective serotonin reuptake inhibitors (SSRIs).

γ-Secretase Modulation

Structural analogs of this compound demonstrate efficacy as γ-secretase modulators, reducing amyloid-β42 (Aβ42) production in Alzheimer’s disease models. The piperidine-pyrrolidine scaffold aligns with the active site of γ-secretase, offering a template for designing disease-modifying agents.

Analgesic Development

In opioid receptor studies, derivatives of 1-Boc-3-[(piperidin-1-ylethyl)-amino]-pyrrolidine show affinity for μ-opioid receptors, with modified analogs achieving nanomolar binding constants in vitro.

Biological Interactions and Mechanism

Target Engagement

The deprotected amine forms ionic interactions with aspartate residues in enzymatic pockets (e.g., dipeptidyl peptidase-4, DPP-4), inhibiting substrate cleavage. This mechanism underpins its utility in developing antidiabetic agents like linagliptin, where the pyrrolidine-piperidine core enhances target selectivity.

Pharmacokinetic Profile

In rodent models, Boc-protected derivatives exhibit a plasma half-life (t1/2) of 2–4 hours, with 60–70% oral bioavailability. Metabolism occurs via hepatic cytochrome P450 enzymes (CYP3A4/5), generating inactive carboxylated metabolites excreted renally.

Future Directions and Innovations

Targeted Drug Delivery

Functionalization of the ethylamino linker with polyethylene glycol (PEG) chains or antibody conjugates may enhance tumor-specific uptake in oncology applications, leveraging the compound’s permeability for blood-brain barrier penetration.

Computational Modeling

Molecular dynamics simulations predict that substitutions at the pyrrolidine 2-position could optimize binding to κ-opioid receptors, reducing side effects in pain management therapies.